Cas no 443749-22-2 (N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 443749-22-2
• MF: C₁₂H₁₃N₃O₂S₂
• MW: 295.380519628525
• CID: 3076589
• PubChem ID: 763323
• Update Time: 2025-05-19

N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)acetamide
• N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• SMR000072279
• HMS2407K14
• AKOS000564399
• Z25104033
• STK226560
• N-(3-methoxyphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide
• Oprea1_708936
• N-(3-methoxyphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• F3394-0302
• CHEMBL1586674
• 443749-22-2
• MLS000088064

• Inchi： 1S/C12H13N3O2S2/c1-8-14-15-12(19-8)18-7-11(16)13-9-4-3-5-10(6-9)17-2/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key： SIKPEWYWPNYZPA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 295.04491901Da
• Monoisotopic Mass: 295.04491901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide

Comprehensive Overview of N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 443749-22-2)

The compound N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 443749-22-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 1,3,4-thiadiazole core and a methoxyphenyl moiety, this compound exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its sulfanylacetamide group, which may contribute to bioactivity through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for novel heterocyclic compounds like N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide has surged due to their versatility in addressing global challenges such as antimicrobial resistance and sustainable agriculture. The 5-methyl-1,3,4-thiadiazole fragment is known to enhance molecular stability and bioavailability, making it a valuable scaffold in medicinal chemistry. This aligns with current trends in AI-driven drug design, where computational models predict the efficacy of such structures against various biological targets.

The synthesis of CAS 443749-22-2 typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its methoxy group provides electron-donating properties that can influence pharmacokinetics, while the thiadiazole ring contributes to π-stacking interactions—a feature frequently explored in cancer therapeutics and enzyme inhibition studies. These characteristics make it a subject of interest in high-throughput screening platforms.

From an industrial perspective, N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide is being investigated for its potential role in green chemistry applications. Its molecular framework could be adapted to develop eco-friendly pesticides or biodegradable materials, addressing the growing consumer demand for sustainable chemical solutions. Analytical techniques such as HPLC and NMR spectroscopy are crucial for characterizing its purity and stability under various conditions.

Ongoing research into CAS 443749-22-2 also explores its structure-activity relationship (SAR), particularly how modifications to its acetamide linker or thiadiazole substituents affect biological performance. This aligns with frequent search queries about "heterocyclic compound optimization" and "small molecule drug candidates" in scientific databases. Furthermore, its potential synergies with nanotechnology-based delivery systems are being examined to enhance targeted action in therapeutic contexts.

As regulatory agencies emphasize safer chemical alternatives, the environmental profile of N-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide is under scrutiny. Preliminary data suggest favorable degradation pathways, making it a candidate for benign-by-design initiatives. Its compatibility with continuous flow chemistry methods further positions it as a scalable option for industrial production while minimizing waste generation—a key concern in modern process chemistry.

In summary, 443749-22-2 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its dual applicability in health and sustainability sectors reflects broader scientific priorities, resonating with popular search terms like "multifunctional organic compounds" and "next-generation bioactive molecules". Future studies will likely focus on unlocking its full potential through advanced cheminformatics tools and collaborative research frameworks.